Cas no 928783-85-1 (1-Bromo-3-chloro-5-(trifluoromethyl)benzene)

1-Bromo-3-chloro-5-(trifluoromethyl)benzene is a halogenated aromatic compound featuring bromine, chlorine, and trifluoromethyl substituents on a benzene ring. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromine and chlorine enhances reactivity for cross-coupling reactions, while the electron-withdrawing trifluoromethyl group contributes to stability and influences electronic properties. This compound is commonly utilized in Suzuki, Heck, and Buchwald-Hartwig reactions, offering precise functionalization for complex molecule construction. Its high purity and well-defined reactivity profile ensure consistent performance in demanding synthetic applications.

1-Bromo-3-chloro-5-(trifluoromethyl)benzene structure

928783-85-1 structure

Product Name:1-Bromo-3-chloro-5-(trifluoromethyl)benzene

CAS No:928783-85-1

MF:C₇H₃BrClF₃

MW:259.450930833817

MDL:MFCD09260894

CID:890159

PubChem ID:20269855

Update Time:2025-06-06

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-chloro-5-(trifluoromethyl)benzene
- 3-Bromo-5-Chlorobenzotrifluoride
- Benzene, 1-bromo-3-chloro-5-(trifluoromethyl)-
- 5-bromo-3-chlorobenzotrifluoride
- KSC912O0J
- BCP22732
- VF10062
- LS11371
- AS00133
- BCP9000126
- AB50014
- AM61681
- SY031548
- BC005107
- AB0027702
- W9567
- 3-BROMO-5-CHLORO-TRIFLUOROMETHYLBENZENE
- 1-Bromo-3-chloro-5-(trifluoromethyl)benzene (ACI)
- 3-Chloro-5-trifluoromethylbromobenzene
- MDL： MFCD09260894
- Inchi： 1S/C7H3BrClF3/c8-5-1-4(7(10,11)12)2-6(9)3-5/h1-3H
- InChI Key： QRPRXRQFNNXPBA-UHFFFAOYSA-N
- SMILES： FC(C1C=C(Br)C=C(Cl)C=1)(F)F

Computed Properties

Exact Mass: 257.90600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 159
Topological Polar Surface Area: 0

Experimental Properties

Density: 1.717
Boiling Point: 182℃ at 760 mmHg
Flash Point: 64℃
PSA: 0.00000
LogP: 4.12130

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B829037-500g	3-Bromo-5-chlorobenzotrifluoride	928783-85-1	97%	500g	￥1,772.00	2022-01-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	067061-25g	1-Bromo-3-chloro-5-(trifluoromethyl)benzene	928783-85-1	98%	25g	2047CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	067061-5g	1-Bromo-3-chloro-5-(trifluoromethyl)benzene	928783-85-1	98%	5g	552CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FE220-100g	1-Bromo-3-chloro-5-(trifluoromethyl)benzene	928783-85-1	98%	100g	638.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FE220-5g	1-Bromo-3-chloro-5-(trifluoromethyl)benzene	928783-85-1	98%	5g	73CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FE220-1g	1-Bromo-3-chloro-5-(trifluoromethyl)benzene	928783-85-1	98%	1g	40CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FE220-25g	1-Bromo-3-chloro-5-(trifluoromethyl)benzene	928783-85-1	98%	25g	184CNY	2021-05-08
TRC	B690883-100mg	1-Bromo-3-chloro-5-(trifluoromethyl)benzene	928783-85-1		100mg	$ 64.00	2023-04-18
TRC	B690883-250mg	1-Bromo-3-chloro-5-(trifluoromethyl)benzene	928783-85-1		250mg	$ 75.00	2023-04-18
TRC	B690883-500mg	1-Bromo-3-chloro-5-(trifluoromethyl)benzene	928783-85-1		500mg	$ 87.00	2023-04-18

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Production Method

Production Method 1

928783-85-1

Reaction Conditions

Reference

: Preparation of isoxazoline-substituted benzamide compounds as pesticides

, World Intellectual Property Organization, , ,

Production Method 2

109919-26-8

928783-85-1

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Toluene ; 30 min, 0 °C; 1 h, 0 °C
1.2 Reagents: Nitrous acid Solvents: Water ; 2 h, < 0 °C; 0 °C → 20 °C
1.3 Reagents: Phosphinic acid ; 60 min, 20 °C
1.4 Catalysts: Cuprous chloride ; 2 h, 20 °C

Reference

: Preparation methods for 3,5-dihalobenzotrifluoride and 3'-chloro-5'-(trifluoromethyl)phenyltrifluoroethanone

, World Intellectual Property Organization, , ,

Production Method 3

870703-71-2

928783-85-1

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Ethanol ; 1 - 3 h, 20 - 30 °C; 2 h, 20 - 30 °C
1.2 Reagents: Sodium nitrite ; 20 - 30 °C; 30 °C → 78 °C

Reference

: Green preparation of 3-chloro-5-trifluoromethyl trifluoroacetophenone

, China, , ,

Production Method 4

109919-26-8

928783-85-1

Reaction Conditions

Reference

: Method for preparing 3,5-dihalotrifluorotoluene and 1-(3-chloro-5-(trifluoromethyl)phenyl)-2,2,2-trifluoroethanone

, China, , ,

Production Method 5

69411-05-8

928783-85-1

Reaction Conditions

1.1 Reagents: tert-Butyl nitrite Catalysts: Cupric chloride Solvents: Acetonitrile ; rt; 1 h, rt; 1 h, 65 °C; 65 °C → rt

Reference

: Preparation of isoxazoline-substituted benzamide compounds as pesticides

, United States, , ,

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Raw materials

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Preparation Products

1-Bromo-3-chloro-5-(trifluoromethyl)benzene (928783-85-1)

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Suppliers

Amadis Chemical Company Limited

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(CAS:928783-85-1)1-Bromo-3-chloro-5-(trifluoromethyl)benzene

Order Number:A859954

Stock Status:in Stock

Quantity:500g/1kg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:21

Price ($):220.0/375.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

928783-85-1 (1-Bromo-3-chloro-5-(trifluoromethyl)benzene) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:928783-85-1)1-Bromo-3-chloro-5-(trifluoromethyl)benzene

Purity:99%/99%

Quantity:500g/1kg

Price ($):220.0/375.0

Cas no 928783-85-1 (1-Bromo-3-chloro-5-(trifluoromethyl)benzene)

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Security Information

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Pricemore >>

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Raw materials

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Preparation Products

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Suppliers

1-Bromo-3-chloro-5-(trifluoromethyl)benzene Related Literature

Related Categories

928783-85-1 (1-Bromo-3-chloro-5-(trifluoromethyl)benzene) Related Products